Cas no 73529-13-2 (2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester)

• Product name: 2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester
• CAS No: 73529-13-2
• MF: C₂₄H₂₇NO₂
• MW: 361.47668
• CID: 530880
• PubChem ID: 18414813

2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester
• octyl 2-cyano-3,3-diphenylprop-2-enoate
• 73529-13-2
• SCHEMBL1123572
• DTXSID80593566

• Inchi： InChI=1S/C24H27NO2/c1-2-3-4-5-6-13-18-27-24(26)22(19-25)23(20-14-9-7-10-15-20)21-16-11-8-12-17-21/h7-12,14-17H,2-6,13,18H2,1H3
• InChI Key： MEYMMPIRYSIUTK-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(=O)C(=C(C1=CC=CC=C1)C2=CC=CC=C2)C#N

Computed Properties

• Exact Mass: 361.204179104g/mol
• Monoisotopic Mass: 361.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 50.1Ų